Cas no 26639-92-9 (Furo[3,4-d]pyrimidin-7(5H)-one)
26639-92-9 structure
Product Name:Furo[3,4-d]pyrimidin-7(5H)-one
CAS No:26639-92-9
MF:C6H4N2O2
MW:136.108160972595
CID:249882
PubChem ID:45080408
Update Time:2025-04-19
Furo[3,4-d]pyrimidin-7(5H)-one Chemical and Physical Properties
Names and Identifiers
-
- Furo[3,4-d]pyrimidin-7(5H)-one
- 4-Pyrimidinecarboxylicacid, 5-(hydroxymethyl)-, g-lactone
- 5H-furo[3,4-d]pyrimidin-7-one
- Furo[3,4-d]pyrimidin-7(5H)-one (9CI)
- SCHEMBL1610662
- 26639-92-9
- 5H-furo[3, 4-d]pyrimidin-7-one
- DTXSID50663967
-
- Inchi: 1S/C6H4N2O2/c9-6-5-4(2-10-6)1-7-3-8-5/h1,3H,2H2
- InChI Key: QPATTWPOLGLVAZ-UHFFFAOYSA-N
- SMILES: O1C(C2=C(C=NC=N2)C1)=O
Computed Properties
- Exact Mass: 136.02732
- Monoisotopic Mass: 136.027
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.1A^2
- XLogP3: 0
Experimental Properties
- PSA: 52.08
Furo[3,4-d]pyrimidin-7(5H)-one Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
26639-92-9 (Furo[3,4-d]pyrimidin-7(5H)-one) Related Products
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